Cas no 1805235-57-7 (Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate)

• Product Name: Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate
• CAS No: 1805235-57-7
• MF: C₁₂H₁₀ClF₂NO₃
• MW: 289.662509441376
• CID: 4980919
• Update Time: 2025-06-11

Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate

• Inchi： 1S/C12H10ClF2NO3/c1-18-11(17)4-7-2-3-10(19-12(14)15)8(5-13)9(7)6-16/h2-3,12H,4-5H2,1H3
• InChI Key： HHQYQJBIZYJWAF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C=CC(CC(=O)OC)=C1C#N)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 2.7
• Topological Polar Surface Area: 59.3

Additional information on Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate

Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate (CAS No. 1805235-57-7): An Overview of a Promising Compound in Medicinal Chemistry

Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate (CAS No. 1805235-57-7) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of phenylacetates, which are known for their diverse applications in drug discovery and development. The presence of a chloromethyl, cyano, and difluoromethoxy substituents on the phenyl ring imparts distinct chemical and biological properties, making it a valuable candidate for various therapeutic applications.

The chemical structure of Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate is characterized by a phenyl ring substituted with a chloromethyl group at the 3-position, a cyano group at the 2-position, and a difluoromethoxy group at the 4-position. The ester functionality at the carboxylic acid position further adds to its reactivity and potential for functionalization. These structural features contribute to its stability, solubility, and reactivity, which are crucial factors in drug design and development.

Recent studies have highlighted the potential of Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate in various biological contexts. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary in vivo studies have demonstrated its efficacy in reducing inflammation in animal models of inflammatory diseases.

Beyond its anti-inflammatory properties, Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that this compound could be a valuable lead for the development of novel anticancer agents.

In addition to its direct biological activities, Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate has been explored as a building block for the synthesis of more complex molecules with enhanced therapeutic potential. The presence of multiple functional groups provides opportunities for further derivatization and optimization. For example, researchers have synthesized derivatives with modified substituents on the phenyl ring or different ester functionalities, leading to compounds with improved pharmacokinetic properties and enhanced biological activities.

The synthesis of Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate has been optimized using various synthetic routes, including multistep processes involving selective functional group transformations. These synthetic strategies have been designed to maximize yield and purity while minimizing environmental impact. The availability of scalable and efficient synthetic methods is crucial for advancing this compound from bench to bedside.

Clinical trials are an essential step in evaluating the safety and efficacy of new compounds like Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate. While preclinical studies have shown promising results, further investigation is needed to confirm these findings in human subjects. Ongoing clinical trials are focused on assessing the pharmacokinetics, safety profile, and therapeutic potential of this compound in various disease models.

In conclusion, Methyl 3-chloromethyl-2-cyano-4-(difluoromethoxy)phenylacetate (CAS No. 1805235-57-7) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and cancer.